Cas no 2228784-67-4 (3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol)
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol
- EN300-1925216
- 2228784-67-4
-
- Inchi: 1S/C11H14BrNO3/c1-11(2,7-14)6-8-3-4-9(12)5-10(8)13(15)16/h3-5,14H,6-7H2,1-2H3
- InChI Key: QEDJGPMHUNWDAS-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)[N+](=O)[O-])CC(C)(C)CO
Computed Properties
- Exact Mass: 287.01571g/mol
- Monoisotopic Mass: 287.01571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 66Ų
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1925216-0.05g |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol |
2228784-67-4 | 0.05g |
$792.0 | 2023-09-17 | ||
| Enamine | EN300-1925216-0.1g |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol |
2228784-67-4 | 0.1g |
$829.0 | 2023-09-17 | ||
| Enamine | EN300-1925216-0.25g |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol |
2228784-67-4 | 0.25g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1925216-0.5g |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol |
2228784-67-4 | 0.5g |
$905.0 | 2023-09-17 | ||
| Enamine | EN300-1925216-1.0g |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol |
2228784-67-4 | 1g |
$943.0 | 2023-06-02 | ||
| Enamine | EN300-1925216-2.5g |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol |
2228784-67-4 | 2.5g |
$1848.0 | 2023-09-17 | ||
| Enamine | EN300-1925216-5.0g |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol |
2228784-67-4 | 5g |
$2732.0 | 2023-06-02 | ||
| Enamine | EN300-1925216-10.0g |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol |
2228784-67-4 | 10g |
$4052.0 | 2023-06-02 | ||
| Enamine | EN300-1925216-1g |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol |
2228784-67-4 | 1g |
$943.0 | 2023-09-17 | ||
| Enamine | EN300-1925216-5g |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol |
2228784-67-4 | 5g |
$2732.0 | 2023-09-17 |
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol
Comprehensive Overview of 3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol (CAS No. 2228784-67-4)
3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol (CAS No. 2228784-67-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique bromo and nitro functional groups, serves as a versatile intermediate in the development of novel therapeutic agents and advanced materials. Its molecular structure, featuring a 2,2-dimethylpropan-1-ol moiety, offers exceptional stability and reactivity, making it a valuable asset in modern chemical applications.
In recent years, the demand for 3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol has surged due to its potential role in drug discovery and material science. Researchers are particularly interested in its ability to act as a precursor for heterocyclic compounds, which are pivotal in designing antimicrobial and anti-inflammatory agents. The compound's CAS No. 2228784-67-4 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance in both industrial and academic settings.
The synthesis of 3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol involves multi-step organic reactions, including nitration, bromination, and alkylation. These processes are optimized to achieve high yields and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade intermediates. Its nitrophenyl group is particularly noteworthy, as it contributes to the compound's electron-withdrawing properties, enhancing its reactivity in subsequent chemical transformations.
From an environmental and sustainability perspective, the production of 3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol aligns with the principles of green chemistry. Manufacturers are increasingly adopting eco-friendly solvents and catalytic methods to minimize waste and reduce energy consumption. This shift resonates with the global push for sustainable chemical synthesis, a topic that dominates discussions in scientific forums and industry conferences.
Another area of interest is the compound's potential application in photodynamic therapy (PDT) and molecular imaging. The bromo and nitro substituents in its structure make it a candidate for developing fluorescent probes and photosensitizers, which are critical in diagnosing and treating diseases like cancer. These applications are frequently explored in peer-reviewed journals, highlighting the compound's multidisciplinary utility.
For researchers and procurement specialists, understanding the physicochemical properties of 3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol is essential. Key parameters such as melting point, solubility, and stability under various conditions are meticulously documented in technical datasheets. These details ensure safe handling and optimal performance in laboratory and industrial environments.
In conclusion, 3-(4-bromo-2-nitrophenyl)-2,2-dimethylpropan-1-ol (CAS No. 2228784-67-4) stands out as a high-value chemical intermediate with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique structural features and reactivity profile continue to inspire innovation, making it a focal point in cutting-edge research and development.
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